Cas no 64976-62-1 (8-Methyl-5-nitroquinoline)

• Product Name: 8-Methyl-5-nitroquinoline
• CAS No: 64976-62-1
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD00047607
• CID: 515949
• PubChem ID: 246300
• Update Time: 2025-09-22

8-Methyl-5-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-5-nitroquinoline
• Quinoline,8-methyl-5-nitro-
• 5-nitro-8-methylquinoline
• 8-Methyl-5-nitro-chinolin
• 8-methyl-5-nitro-quinoline
• AC1L6HRH
• AC1Q1Z0D
• AC1Q2LUU
• AF-956
• NSC59163
• Oprea1_859160
• SureCN2246159
• HMS2375K19
• SR-01000515760-1
• BS-4020
• SB67720
• 8-Methyl-5-nitroquinoline #
• CHEMBL1481231
• DTXSID90289100
• STK755504
• SCHEMBL2246159
• CS-0262052
• F77893
• EN300-81041
• SR-01000515760
• 64976-62-1
• MLS000545799
• AKOS000133723
• SY185884
• SMR000163080
• MFCD00047607
• Quinoline, 8-methyl-5-nitro-
• AF-956/14427001
• NSC-59163
• 8-METHYL-5-NITROQUINOLINE)

• MDL： MFCD00047607
• Inchi： 1S/C10H8N2O2/c1-7-4-5-9(12(13)14)8-3-2-6-11-10(7)8/h2-6H,1H3
• InChI Key： JJGAHJWKYOSGEU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C)C2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 56.03

Additional information on 8-Methyl-5-nitroquinoline

8-Methyl-5-nitroquinoline (CAS No. 64976-62-1): A Comprehensive Overview of Its Properties and Applications

8-Methyl-5-nitroquinoline (CAS No. 64976-62-1) is a nitro-substituted quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The presence of both a methyl group at the 8-position and a nitro group at the 5-position imparts distinct chemical and physical properties to this molecule, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for nitroquinoline derivatives has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in the 8-Methyl-5-nitroquinoline structure due to its potential as a building block for antimicrobial and anticancer agents. Studies have shown that modifications to the quinoline core, such as the introduction of a nitro group, can enhance bioactivity and selectivity. This aligns with the growing trend in targeted drug design, where precise molecular tweaks are employed to improve therapeutic outcomes.

The synthesis of 8-Methyl-5-nitroquinoline typically involves the nitration of 8-methylquinoline, a process that requires careful control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly used to characterize this compound, ensuring its suitability for further applications. The compound's molecular formula (C₁₀H₈N₂O₂) and molecular weight (188.18 g/mol) are critical parameters for researchers working on its derivatives.

One of the most searched questions related to 8-Methyl-5-nitroquinoline is its role in antimicrobial research. Recent publications highlight its potential as a scaffold for developing new antibiotics, especially in the face of rising antibiotic resistance. Another hot topic is its application in fluorescence-based sensors, where nitroquinolines are used to detect metal ions or small molecules in environmental and biological samples. These applications underscore the compound's versatility and relevance in modern science.

From a commercial perspective, 8-Methyl-5-nitroquinoline is available through specialized chemical suppliers, often in high-purity grades for research purposes. Its CAS registry number (64976-62-1) serves as a unique identifier, facilitating procurement and regulatory compliance. As with any chemical compound, proper handling and storage are essential to maintain its stability and performance in experiments.

Looking ahead, the future of 8-Methyl-5-nitroquinoline appears promising, with ongoing investigations into its pharmacological and material science applications. Its compatibility with green chemistry principles is also being explored, as researchers seek sustainable methods for its synthesis and utilization. Whether as a drug candidate or a functional material, this compound continues to inspire innovation across multiple disciplines.